Cas no 131986-59-9 (3-(4-Chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine)

• Product Name: 3-(4-Chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine
• CAS No: 131986-59-9
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 1229336
• PubChem ID: 14936861
• Update Time: 2025-07-30

3-(4-Chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(4-chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methyl-
• 3-(4-chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine
• CHEMBL307645
• 3-Chloro-4-(1-methyl-1,2,5,6-tetrahydropyridin-3-yl)-1,2,5-thiadiazole
• SCHEMBL7612125
• 131986-59-9
• GHSRKHUQMJRXQN-UHFFFAOYSA-N
• 5-(4-Chloro-[1,2,5]thiadiazol-3-yl)-1-methyl-1,2,3,6-tetrahydro-pyridine
• 3-(3-chloro-1,2,5-thiadiazol-4-yl)-1,2,5,6-tetrahydro-1-methyl-pyridine
• BDBM50003358
• 3-(3-chloro-1,2,5-thiadiazol-4-yl)-1,2,5,6-tetrahydro-1-methylpyridine
• 3-(4-Chloro-1,2,5-thiadiazol-3-yl)-1,2,5,6-tetrahydro-1-methylpyridine

• Inchi： 1S/C8H10ClN3S/c1-12-4-2-3-6(5-12)7-8(9)11-13-10-7/h3H,2,4-5H2,1H3
• InChI Key： GHSRKHUQMJRXQN-UHFFFAOYSA-N
• SMILES： ClC1C(C2=CCCN(C)C2)=NSN=1

Computed Properties

• Exact Mass: 215.0286
• Monoisotopic Mass: 215.0283962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines